Cas no 2227934-55-4 (rac-(1R,3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclohexane-1-carboxylic acid)

Technical Introduction: rac-(1R,3R)-3-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclohexane-1-carboxylic acid is a chiral Fmoc-protected amino acid derivative featuring a cyclohexane backbone with a pent-4-ynamido substituent. Its key advantages include structural versatility for peptide synthesis, particularly in introducing alkyne functionalities for click chemistry applications. The Fmoc group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, enabling selective deprotection under mild basic conditions. The rigid cyclohexane scaffold enhances conformational control, while the alkyne moiety allows for further functionalization via cycloaddition reactions. This compound is valuable in medicinal chemistry and bioconjugation, offering precise control over molecular architecture and reactivity.
rac-(1R,3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclohexane-1-carboxylic acid structure
2227934-55-4 structure
Product Name:rac-(1R,3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclohexane-1-carboxylic acid
CAS No:2227934-55-4
MF:C27H28N2O5
MW:460.521627426147
CID:6455846
PubChem ID:165564321
Update Time:2025-05-20

rac-(1R,3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclohexane-1-carboxylic acid
    • 2227934-55-4
    • EN300-1551153
    • rac-(1R,3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]cyclohexane-1-carboxylic acid
    • Inchi: 1S/C27H28N2O5/c1-2-8-24(25(30)28-18-10-7-9-17(15-18)26(31)32)29-27(33)34-16-23-21-13-5-3-11-19(21)20-12-4-6-14-22(20)23/h1,3-6,11-14,17-18,23-24H,7-10,15-16H2,(H,28,30)(H,29,33)(H,31,32)/t17-,18-,24?/m1/s1
    • InChI Key: YYZLRQXURRTLCO-HPGOHTHCSA-N
    • SMILES: OC([C@@H]1CCC[C@H](C1)NC(C(CC#C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

  • Exact Mass: 460.19982200g/mol
  • Monoisotopic Mass: 460.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 782
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 105Ų

rac-(1R,3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclohexane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1551153-0.05g
rac-(1R,3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]cyclohexane-1-carboxylic acid
2227934-55-4
0.05g
$2829.0 2023-06-05
Enamine
EN300-1551153-0.1g
rac-(1R,3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]cyclohexane-1-carboxylic acid
2227934-55-4
0.1g
$2963.0 2023-06-05
Enamine
EN300-1551153-0.25g
rac-(1R,3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]cyclohexane-1-carboxylic acid
2227934-55-4
0.25g
$3099.0 2023-06-05
Enamine
EN300-1551153-0.5g
rac-(1R,3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]cyclohexane-1-carboxylic acid
2227934-55-4
0.5g
$3233.0 2023-06-05
Enamine
EN300-1551153-1.0g
rac-(1R,3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]cyclohexane-1-carboxylic acid
2227934-55-4
1g
$3368.0 2023-06-05
Enamine
EN300-1551153-2.5g
rac-(1R,3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]cyclohexane-1-carboxylic acid
2227934-55-4
2.5g
$6602.0 2023-06-05
Enamine
EN300-1551153-5.0g
rac-(1R,3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]cyclohexane-1-carboxylic acid
2227934-55-4
5g
$9769.0 2023-06-05
Enamine
EN300-1551153-10.0g
rac-(1R,3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]cyclohexane-1-carboxylic acid
2227934-55-4
10g
$14487.0 2023-06-05
Enamine
EN300-1551153-50mg
rac-(1R,3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]cyclohexane-1-carboxylic acid
2227934-55-4
50mg
$2829.0 2023-09-25
Enamine
EN300-1551153-100mg
rac-(1R,3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]cyclohexane-1-carboxylic acid
2227934-55-4
100mg
$2963.0 2023-09-25

Additional information on rac-(1R,3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclohexane-1-carboxylic acid

rac-(1R,3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclohexane-1-carboxylic acid: A Comprehensive Overview

The compound rac-(1R,3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclohexane-1-carboxylic acid, identified by the CAS registry number 2227934-55-4, is a complex organic molecule with significant potential in the fields of drug discovery and materials science. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable subject for both academic and industrial research.

The structure of this compound is notable for its cyclohexane ring system, which serves as the central framework. Attached to this ring are several functional groups, including a carboxylic acid group and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these groups suggests that this compound may play a role in peptide synthesis or as an intermediate in the production of more complex molecules. Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents, particularly in the context of targeted drug delivery systems.

One of the key features of rac-(1R,3R)-3-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclohexane-1-carboxylic acid is its stereochemistry. The racemic mixture designation indicates that it contains equal amounts of both enantiomers, which is a common characteristic in many pharmaceutical intermediates. The specific stereochemistry at the (1R,3R) configuration is critical for determining the compound's biological activity and compatibility with various synthetic pathways.

Recent advancements in synthetic chemistry have enabled researchers to explore more efficient methods for synthesizing this compound. For instance, the use of asymmetric catalysis and protecting group strategies has significantly improved the yield and purity of this molecule. These developments are particularly important given the increasing demand for high-quality intermediates in the pharmaceutical industry.

In terms of applications, rac-(1R,3R)-3-{(9H-fluoren...

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.